Cas no 61621-60-1 (Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester
• CAS No: 61621-60-1
• MF: C₂₂H₃₈O₄
• MW: 366.534727573395
• CID: 472506
• PubChem ID: 71394052
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2,4-dioxo-6-tridecyl-, ethyl ester
• ethyl 2,4-dioxo-6-tridecylcyclohexane-1-carboxylate
• 61621-60-1
• DTXSID50815782

• Inchi： 1S/C22H38O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-18-16-19(23)17-20(24)21(18)22(25)26-4-2/h18,21H,3-17H2,1-2H3
• InChI Key： XAEPRYPGLXNCIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CC(CC1CCCCCCCCCCCCC)=O)=O)=O

Computed Properties

• Exact Mass: 366.27714
• Monoisotopic Mass: 366.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44